Cas no 533876-67-4 (7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
- 533876-67-4
- F0560-0472
- AB00668421-01
- 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
- AKOS024583798
- 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
- Oprea1_791644
- 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one
- 2H-1,4-Benzodiazepin-2-one, 7-bromo-4-(2,5-dichlorobenzoyl)-1,3,4,5-tetrahydro-5-phenyl-
-
- Inchi: 1S/C22H15BrCl2N2O2/c23-14-6-9-19-17(10-14)21(13-4-2-1-3-5-13)27(12-20(28)26-19)22(29)16-11-15(24)7-8-18(16)25/h1-11,21H,12H2,(H,26,28)
- InChI Key: MWNLZDKWLYXMGW-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)N(C(C1C=C(C=CC=1Cl)Cl)=O)CC(N2)=O
Computed Properties
- Exact Mass: 487.96940g/mol
- Monoisotopic Mass: 487.96940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.537±0.06 g/cm3(Predicted)
- Boiling Point: 649.7±55.0 °C(Predicted)
- pka: 12.18±0.40(Predicted)
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0560-0472-2μmol |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-5μmol |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-10μmol |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-20μmol |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-1mg |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-2mg |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-3mg |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-4mg |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-5mg |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0560-0472-10mg |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533876-67-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
Additional information on 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
Comprehensive Overview of 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533876-67-4)
The compound 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533876-67-4) is a highly specialized benzodiazepine derivative with significant potential in pharmaceutical research. Its unique structural features, including a bromine substitution at the 7-position and a 2,5-dichlorobenzoyl group, make it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discussions.
In recent years, the demand for benzodiazepine-based compounds has surged due to their diverse pharmacological activities. The 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one stands out as a promising candidate for drug development, particularly in targeting central nervous system (CNS) disorders. Researchers are increasingly focusing on its potential as a GABA receptor modulator, a topic frequently searched in academic and pharmaceutical circles. Its molecular weight and lipophilicity are also critical factors under investigation, as they influence bioavailability and blood-brain barrier penetration.
The synthesis of 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are often discussed in forums and publications related to organic synthesis optimization, a trending topic among chemists seeking efficient and scalable routes. The compound's crystalline structure and solubility profile are also key considerations for formulation scientists, aligning with current industry trends toward drug delivery innovation.
From a regulatory perspective, CAS No. 533876-67-4 is not classified under restricted categories, making it accessible for legitimate research purposes. However, its handling requires adherence to standard laboratory safety protocols. The compound's stability under various pH conditions and thermal degradation patterns are frequently studied to ensure its suitability for long-term storage and experimental use. These aspects are particularly relevant to researchers exploring preclinical development and structure-activity relationships (SAR).
In the context of AI-driven drug discovery, 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has been a subject of computational modeling studies. Machine learning algorithms are increasingly employed to predict its binding affinity and metabolic pathways, addressing common queries about in silico screening efficiency. This intersection of chemistry and artificial intelligence reflects a broader shift toward data-driven research methodologies.
Environmental and green chemistry considerations are also pertinent to discussions about this compound. Researchers are exploring eco-friendly synthesis routes and biodegradation profiles to minimize ecological impact. These topics resonate with global sustainability goals and are frequently searched in academic databases. The compound's photostability and reactivity under UV exposure are additional areas of investigation, particularly for applications requiring light-sensitive formulations.
In summary, 7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533876-67-4) represents a multifaceted research tool with broad implications for pharmaceutical science. Its structural complexity, combined with emerging technologies like AI-assisted drug design and green synthesis, positions it at the forefront of modern chemical innovation. As interest grows in targeted therapies and personalized medicine, this compound is likely to remain a focal point for interdisciplinary research.
533876-67-4 (7-bromo-4-(2,5-dichlorobenzoyl)-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)